Cas no 79757-31-6 (2-Methyl-2-pyridin-4-ylpropanenitrile)

• Product Name: 2-Methyl-2-pyridin-4-ylpropanenitrile
• CAS No: 79757-31-6
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD07644551
• CID: 556223
• PubChem ID: 12870777
• Update Time: 2025-06-14

2-Methyl-2-pyridin-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetonitrile,a,a-dimethyl-
• 2-METHYL-2-(4-PYRIDYL)PROPIONITRILE
• 2-Methyl-2-pyridin-4-ylpropanenitrile
• MFCD07644551
• AT18143
• 79757-31-6
• SCHEMBL5201995
• DTXSID60512013
• AKOS006286103
• CS-0455876
• EN300-315222
• 2-methyl-2-(pyridin-4-yl)propanenitrile

• MDL： MFCD07644551
• Inchi： 1S/C9H10N2/c1-9(2,7-10)8-3-5-11-6-4-8/h3-6H,1-2H3
• InChI Key： NUVCRWNHZFZISU-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C(C#N)(C)C

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 272.138°C at 760 mmHg
• Flash Point: 102.71°C
• Refractive Index: 1.509
• PSA: 36.68000
• LogP: 1.88278

Additional information on 2-Methyl-2-pyridin-4-ylpropanenitrile

Comprehensive Analysis of 2-Methyl-2-pyridin-4-ylpropanenitrile (CAS No. 79757-31-6)

2-Methyl-2-pyridin-4-ylpropanenitrile (CAS No. 79757-31-6) is a specialized organic compound featuring a pyridine ring and a nitrile functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industries are increasingly interested in its applications due to its unique reactivity and potential in drug discovery. The compound's CAS number 79757-31-6 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

The molecular formula of 2-Methyl-2-pyridin-4-ylpropanenitrile is C9H10N2, with a molecular weight of 146.19 g/mol. Its structure combines a pyridine moiety with a nitrile group, enabling diverse chemical transformations. This versatility aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient pathways for bioactive molecule production. Recent publications highlight its role in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry.

Analytical characterization of 79757-31-6 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm the compound's purity and identity, crucial for pharmaceutical applications. The growing demand for high-purity intermediates in drug development has increased attention on quality control protocols for such compounds. Discussions in scientific forums often focus on optimal storage conditions and handling procedures to maintain stability.

In synthetic applications, 2-Methyl-2-pyridin-4-ylpropanenitrile serves as a building block for more complex structures. Its pyridine ring participates in various coupling reactions, while the nitrile group can be transformed into amides, acids, or tetrazoles. This dual functionality makes it valuable for creating multi-target drugs, a trending approach in addressing complex diseases. Recent patent literature reveals its use in developing kinase inhibitors and CNS-active compounds.

The compound's physicochemical properties, including solubility and lipophilicity, are frequently discussed in research papers. These parameters influence its behavior in biological systems and formulation development. Computational chemists often include 79757-31-6 in QSAR studies and molecular modeling exercises, contributing to the growing field of in silico drug design.

Safety assessments of 2-Methyl-2-pyridin-4-ylpropanenitrile follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. This aligns with increasing industry focus on laboratory safety standards and risk mitigation strategies in chemical research.

Market trends indicate rising demand for pyridine derivatives like 79757-31-6, driven by pharmaceutical innovation. The compound's supply chain considerations, including manufacturing scalability and regulatory compliance, are common discussion points in specialty chemical forums. Recent advances in continuous flow chemistry have opened new possibilities for its efficient production.

Environmental fate studies of 2-Methyl-2-pyridin-4-ylpropanenitrile contribute to understanding its ecological impact. The scientific community shows growing interest in biodegradation pathways of such synthetic intermediates, reflecting broader concerns about sustainable chemistry practices.

In conclusion, 2-Methyl-2-pyridin-4-ylpropanenitrile (CAS No. 79757-31-6) represents an important chemical entity with diverse applications. Its significance in modern drug discovery and material science continues to grow, supported by ongoing research into its synthetic utility and physicochemical properties. The compound's unique structural features ensure its continued relevance in advancing molecular innovation across multiple scientific disciplines.